molecular formula C11H18N2O3 B2358506 2-methoxy-N-(4-morpholinobut-2-yn-1-yl)acetamide CAS No. 1798672-69-1

2-methoxy-N-(4-morpholinobut-2-yn-1-yl)acetamide

Cat. No. B2358506
CAS RN: 1798672-69-1
M. Wt: 226.276
InChI Key: SVLCDWOCMXEZBK-UHFFFAOYSA-N
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Description

2-methoxy-N-(4-morpholinobut-2-yn-1-yl)acetamide, also known as MOBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MOBA is a small molecule inhibitor that has been shown to have promising effects on various biological pathways. In

Scientific Research Applications

properties

IUPAC Name

2-methoxy-N-(4-morpholin-4-ylbut-2-ynyl)acetamide
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InChI

InChI=1S/C11H18N2O3/c1-15-10-11(14)12-4-2-3-5-13-6-8-16-9-7-13/h4-10H2,1H3,(H,12,14)
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InChI Key

SVLCDWOCMXEZBK-UHFFFAOYSA-N
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Canonical SMILES

COCC(=O)NCC#CCN1CCOCC1
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Molecular Formula

C11H18N2O3
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Molecular Weight

226.27 g/mol
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